Cas no 921568-50-5 (2-(2-{(4-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-cyclopropylacetamide)

• Product Name: 2-(2-{(4-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-cyclopropylacetamide
• CAS No: 921568-50-5
• MF: C₁₆H₁₈ClN₃O₂S
• MW: 351.851021289825
• CID: 6284473
• PubChem ID: 18571038
• Update Time: 2025-10-31

2-(2-{(4-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-cyclopropylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(4-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-cyclopropylacetamide
• 2-(2-((4-chlorobenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-cyclopropylacetamide
• F2258-0380
• 2-(2-{[(4-chlorophenyl)methyl]sulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-cyclopropylacetamide
• 2-[2-[(4-chlorophenyl)methylsulfanyl]-5-(hydroxymethyl)imidazol-1-yl]-N-cyclopropylacetamide
• 921568-50-5
• SR-01000911476
• AKOS024632371
• SR-01000911476-1

• Inchi： 1S/C16H18ClN3O2S/c17-12-3-1-11(2-4-12)10-23-16-18-7-14(9-21)20(16)8-15(22)19-13-5-6-13/h1-4,7,13,21H,5-6,8-10H2,(H,19,22)
• InChI Key： LQNOLYOJSKHVFC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NC=C(CO)N1CC(NC1CC1)=O

Computed Properties

• Exact Mass: 351.0808257g/mol
• Monoisotopic Mass: 351.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(2-{(4-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-cyclopropylacetamide

Introduction to Compound with CAS No. 921568-50-5 and Product Name: 2-(2-{(4-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-cyclopropylacetamide

The compound with the CAS number 921568-50-5 and the product name 2-(2-{(4-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-cyclopropylacetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic intervention. The presence of multiple functional groups, including a 4-chlorophenylmethylsulfanyl moiety and a hydroxymethyl substituent on an imidazole ring, suggests a high degree of chemical complexity that may contribute to its unique pharmacological properties.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry, particularly for their role as scaffolds in the development of bioactive compounds. The 1H-imidazol-1-yl core of this compound is known to exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a cyclopropylacetamide group further enhances its structural diversity, potentially influencing both its solubility and bioavailability. This combination of structural features makes it a promising candidate for further investigation in preclinical and clinical settings.

The 4-chlorophenylmethylsulfanyl group is another critical feature of this compound, as chlorophenyl derivatives are frequently found in pharmacologically active molecules due to their ability to modulate enzyme activity and receptor binding. The sulfanyl linkage introduces a polar region that may interact favorably with biological targets, while the chlorine atom provides additional electronic properties that can fine-tune the molecule's reactivity. Such structural elements are often exploited in the design of small-molecule inhibitors and agonists.

In the context of current research trends, this compound aligns well with the growing interest in multitargeted drugs that can simultaneously interact with multiple biological pathways. The hydroxymethyl group on the imidazole ring not only contributes to hydrophilicity but also serves as a potential site for further derivatization, allowing for the creation of analogues with enhanced pharmacological profiles. Such flexibility is highly valued in drug development pipelines, where compounds must navigate complex biological systems to achieve therapeutic efficacy.

The synthesis of this compound involves sophisticated organic chemistry techniques, including condensation reactions and nucleophilic substitutions, which are commonly employed to construct complex heterocyclic systems. The use of cyclopropylacetamide as a key structural component underscores the importance of cycloalkyl groups in medicinal chemistry, as they can influence both metabolic stability and binding affinity. Recent advances in synthetic methodologies have enabled the efficient preparation of such intricate molecules, making them more accessible for drug discovery programs.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and potential biological targets. The three-dimensional structure of 2-(2-{(4-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-cyclopropylacetamide has been analyzed using various docking algorithms to predict its binding affinity to enzymes and receptors relevant to human health. These simulations have provided valuable insights into how different functional groups contribute to its overall activity profile.

The pharmacokinetic properties of this compound are also under investigation, with particular focus on its absorption, distribution, metabolism, and excretion (ADME) characteristics. The presence of both hydrophilic and lipophilic regions suggests that it may exhibit favorable solubility profiles, which are critical for oral bioavailability. Additionally, the stability of the imidazole ring under physiological conditions remains an important consideration for its potential use in therapeutic applications.

Future research directions may include exploring derivative structures derived from this core molecule to optimize its pharmacological properties further. By modifying substituents such as the 4-chlorophenylmethylsulfanyl group or introducing new functional groups like carboxylic acids or amides, researchers can fine-tune interactions with biological targets while maintaining overall structural integrity. Such modifications are often guided by high-throughput screening (HTS) data and structure-activity relationship (SAR) studies.

The broader significance of this compound lies in its contribution to the expanding library of bioactive molecules derived from imidazole scaffolds. Imidazoles are versatile building blocks that have been successfully incorporated into numerous drugs approved by regulatory agencies worldwide. Their ability to modulate a wide range of biological processes makes them invaluable tools for therapeutic intervention across multiple disease areas.

In conclusion,2-(2-{(4-chlorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-cyclopropylacetamide represents a promising candidate for further exploration in pharmaceutical research. Its complex structure, characterized by functional groups such as 4-chlorophenylmethylsulfanyl, hydroxymethyl, and cyclopropylacetamide, positions it as a versatile scaffold for developing novel therapeutics. Ongoing studies aim to elucidate its biological activities and optimize its pharmacokinetic profile through rational drug design approaches.